Cas no 2835-82-7 (DL-3-Amino-n-butyric acid)

DL-3-Amino-n-butyric acid Properties

Names and Identifiers

• DL-3-Amino-n-butyric acid
• DL-3-Aminobutyric acid
• DL-3-AMINO-N-BUTYRIC ACID (BETA-)
• 3-AMINOBUTANOIC ACID
• 3-AMINOBUTYLIC ACID
• 3-AMINOBUTYRIC ACID
• AMINOBUTYRIC ACID, 3-
• BETA-AMINOBUTYRIC ACID
• H-DL-ABU(3)-OH
• H-DL-ABU(BETA)-OH
• H-DL-BETA-ABU-OH
• DL-Beta-Aminobutyric Acid DL-3-Aminobutyric Acid
• DL-β-AMinobutanoic acid
• DL-β-AMinobutyric acid
• β-AMinobutyric acid
• 2835-82-7
• 3-methyl-beta-alanine
• EINECS 220-617-0
• CS-W009549
• dl-.beta.-Amino-n-butyric acid
• BABA
• DL-3-aminobutanoic acid
• 4-amino-5-(2-methoxyphenyl)-2H-1,2,4-triazole-3-thione
• .BETA.-AMINOBUTYRIC ACID [MI]
• J-640366
• SCHEMBL44574
• Z147647144
• FT-0625401
• HY-W008833
• .beta.-Methyl-.beta.-alanine
• 4282SA5CTS
• UNII-4282SA5CTS
• AM20100428
• 3-Amino-DL-Butyric acid
• (3R)-3-Amino-butanoic acid
• (+/-)-3-Aminobutyric acid
• A829994
• SY019803
• 3-METHYL-.BETA.-ALANINE
• Dolutegravir Intermediates
• (+)-DimEt 2,3-O-isopropylideneD-tartrate
• DTXSID4040975
• (.+-.)-.beta.-Aminobutyric acid
• CHEMBL1995111
• FT-0650753
• AB87563
• DL-beta-homo-alanine
• 3-Amino-Butanoic acid
• DL-.beta.-Aminobutyrate
• Butyric acid, 3-amino-
• beta-amino-n-butyric acid
• EINECS 208-783-2
• NSC77380
• LS-182543
• NSC-77380
• .beta.-Aminobutanoic acid
• (RS)-3-AMINOBUTANOIC ACID
• 3-aminopent-4-ynoic acid
• SY022577
• 167222-96-0
• FT-0689095
• .beta.-Aminobutyric acid
• 3-Aminobutanoic acid, 97%
• Butyric acid, 3-amino-, DL-
• AB87426
• Butanoic acid, 3-amino-, (A+/-)-
• 541-48-0
• 3-Amino-(.+-.)-Butanoic acid
• A0281
• NCI60_041705
• dl-beta-Amino-n-butyric acid
• 3-Aminobutanoic acid, Vetec(TM) reagent grade, 97%
• EN300-23041
• (+/-)-3-aminobutanoic acid
• Butyric acid, (.+-.)-
• H-beta-HoAla-OH.HCl
• AS-11703
• MLS000069399
• AKOS005174346
• SY022578
• (3S)-3-Amino-butanoic acid
• R-3-Aminobutyric acid
• (+/-)-3-AMINO-N-BUTYRIC ACID
• CHEBI:37081
• BUTYRIC ACID, .BETA.-AMINO-
• dl-3-Aminobutyric
• DL-beta-Aminobutyric acid
• Butanoic acid, 3-amino-, (.+.)-
• A5389
• 3-amino-butyric acid
• 3-Amino-(.+-.)-Butyric acid
• AI3-26821
• .BETA.-AMINOBUTYRIC ACID, (+/-)-
• 0B9FE31A-1286-4B2B-B64E-4A3871898B12
• DL-.beta.-Aminobutyric acid
• SMR000058404
• Tungsten(vi)oxychloride
• MFCD00008087
• Carbocreatine
• (+/-)-.BETA.-AMINOBUTYRIC ACID
• .beta.-Amino-n-butyric acid
• Butanoic acid, 3-amino-
• FT-0650754
• Q3604567
• A-5230
• b-Homoalanine
• J-502211
• 60625-83-4
• NSC 77380
• J-800369
• NS00032974
• ALBB-014344
• DB-105357
• DB-105356
• rac 3-Aminobutyric Acid
• ss-Aminobutyric acid; 3-Aminobutanoic acid
• Butanoic acid, 3-amino-, (+/-)-
• 3-AMINO-N-BUTYRIC ACID
• NS00083648
• Butyric acid, 3-amino-, (.+-.)-
• +Expand

• InChIKey： OQEBBZSWEGYTPG-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7)
• SMILES： OC(CC(C)N)=O

Computed Properties

• Exact Mass: 103.063329
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 103.063329
• Heavy Atom Count: 7
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 0.50860
• PSA: 63.32000
• Refractive Index: 1.4650 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 223.6°C at 760 mmHg
• Melting Point: 189-191 ºC (dec.)
• Flash Point: 89°C
• Solubility: soluble
• Color/Form: White crystals.
• Solubility: Soluble in water and boiling methanol, slightly soluble in ethanol, insoluble in ether.
• Density: 1.2300 (estimate)